Cas no 1365988-24-4 (tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate)

Tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate is a brominated carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group. This compound is primarily utilized in organic synthesis as an intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromine substituent offers a reactive site for further functionalization via cross-coupling reactions. Its crystalline solid form ensures ease of handling and storage. The compound’s well-defined structure and reactivity make it a valuable building block in medicinal chemistry and material science applications.
tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate structure
1365988-24-4 structure
Product Name:tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate
CAS No:1365988-24-4
MF:C13H18BrNO2
MW:300.191523075104
CID:4591281
PubChem ID:56965511
Update Time:2025-06-08

tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
    • tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate
    • tert-Butyl (4-bromo-2,6-dimethylphenyl)carbamate
    • EN300-7070468
    • 1,1-Dimethylethyl N-(4-bromo-2,6-dimethylphenyl)carbamate
    • 1365988-24-4
    • tert-Butyl(4-bromo-2,6-dimethylphenyl)carbamate
    • DB-374158
    • 1-(Boc-amino)-4-bromo-2,6-dimethylbenzene
    • F88195
    • CS-0372333
    • SCHEMBL25243093
    • AKOS014476310
    • BS-30748
    • MDL: MFCD08703147
    • Inchi: 1S/C13H18BrNO2/c1-8-6-10(14)7-9(2)11(8)15-12(16)17-13(3,4)5/h6-7H,1-5H3,(H,15,16)
    • InChI Key: IOKQNFVMJIWDEI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 299.05209g/mol
  • Monoisotopic Mass: 299.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 38.3

tert-Butyl 4-bromo-2,6-dimethylphenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7070468-0.05g
tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
1365988-24-4 95.0%
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$227.0 2025-03-12
Enamine
EN300-7070468-0.1g
tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
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Enamine
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tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
1365988-24-4 95.0%
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$249.0 2025-03-12
Enamine
EN300-7070468-0.5g
tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
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$260.0 2025-03-12
Enamine
EN300-7070468-1.0g
tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
1365988-24-4 95.0%
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$271.0 2025-03-12
Enamine
EN300-7070468-2.5g
tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
1365988-24-4 95.0%
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Enamine
EN300-7070468-5.0g
tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
1365988-24-4 95.0%
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$783.0 2025-03-12
Enamine
EN300-7070468-10.0g
tert-butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
1365988-24-4 95.0%
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1PlusChem
1P00HV4Q-100mg
tert-Butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
1365988-24-4 98%
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$99.00 2023-12-22
1PlusChem
1P00HV4Q-250mg
tert-Butyl N-(4-bromo-2,6-dimethylphenyl)carbamate
1365988-24-4 98%
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$172.00 2023-12-22
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